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Compound of Interest

Compound Name: 1-(4-Chlorophenyl)pentan-1-amine

Cat. No.: B12970111

Get Quote

Introduction & Chemical Context
The target compound, 1-(4-Chlorophenyl)pentan-1-amine (C

H

ClN), belongs to the class of

-alkylbenzylamines.[1] Structurally, it features a 4-chlorophenyl moiety attached to the C1
position of a pentylamine chain.[1][2] This molecular architecture makes it a homolog of
potential psychoactive substances and a key intermediate in the synthesis of monoamine
reuptake inhibitors.[1]

Precise structural elucidation is critical to distinguish this specific regioisomer from its positional

isomers (e.g., N-butyl-4-chlorobenzylamine or 1-(4-chlorophenyl)pentan-2-amine) and to verify

the integrity of the halogen substitution pattern.[1]

Synthetic Origin & Impurity Profile
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Understanding the likely synthetic route aids in anticipating impurities.[1] This compound is

typically accessed via the reductive amination of 4'-chlorovalerophenone or the Grignard

addition of butylmagnesium bromide to 4-chlorobenzonitrile followed by reduction.[1]

Precursor: 1-(4-Chlorophenyl)pentan-1-one (Valerophenone derivative).[1]

Potential Impurities: Residual ketone (carbonyl signal in NMR/IR), secondary amines

(dimerization byproducts), or dehalogenated analogs.

Analytical Strategy
The elucidation campaign follows a logic-gated workflow designed to establish molecular

weight, functional groups, connectivity, and stereochemistry.

Crude Sample

GC-MS / LC-MS
(MW & Fragments) m/z 197/199

FT-IR
(Functional Groups)

 -NH2, Ar-Cl
1D & 2D NMR
(Connectivity)

 Formula Confirmed

Chiral HPLC/Mosher
(Stereochemistry)

 C1 Center Validated Structure

Click to download full resolution via product page

Figure 1: Integrated analytical workflow for structural validation.

Mass Spectrometry (MS): Fragmentation Logic[4]
Objective: Confirm molecular weight (MW) and the presence of the chlorine heteroatom.

Experimental Protocol (GC-MS)
Instrument: Agilent 5977B MSD or equivalent.

Ionization: Electron Impact (EI) at 70 eV.[1][3]

Inlet Temp: 250°C.

Column: DB-5ms (30m × 0.25mm).[1]
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Data Interpretation
The mass spectrum provides a definitive "fingerprint" driven by the stability of the benzylic

cation.[1]

Molecular Ion (M

):

Observed peaks at m/z 197 and 199.[1]

Isotope Pattern: The 3:1 intensity ratio confirms the presence of a single Chlorine atom (

Cl /

Cl natural abundance).

Base Peak (m/z 140/142):

Mechanism:

-Cleavage.[1][4]

The radical cation localizes on the nitrogen.[1] Homolytic cleavage occurs at the C1-C2

bond, ejecting the largest alkyl group (butyl radical, C

H

, mass 57).

Fragment:

(4-chlorobenzyliminium ion).[1]

Calculation: 197 (M) - 57 (Butyl) = 140.[1]

Minor Fragments:

m/z 125/127: Loss of NH (imine) from the base peak or direct benzylic cation formation (

).[1]
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m/z 30:

(trace, typical of primary amines, but suppressed here by the stability of the benzylic
fragment).

Nuclear Magnetic Resonance (NMR)[5][7][8][9]
Objective: Map the carbon skeleton and confirm the position of the amine and chlorine.[1]

Experimental Protocol
Solvent: CDCl

(7.26 ppm ref) is preferred for resolution; DMSO-

if amine proton visibility is critical.[1]

Field Strength:

400 MHz.[1][3]

Concentration: 10 mg in 0.6 mL.[1]

H NMR Assignments (400 MHz, CDCl )
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Position
Shift (

, ppm)
Multiplicity Integral

Assignment
Logic

Ar-H 7.28 – 7.32 Multiplet (AA'BB') 4H

Characteristic of

para-substituted

benzene.[1]

Symmetry makes

H2/H6 and

H3/H5

equivalent.[1]

H-1 3.85 Triplet (or dd) 1H

Benzylic

methine.[1]

Deshielded by

the aromatic ring

and the amine

nitrogen.[1]

NH 1.60 Broad Singlet 2H

Exchangeable.[1]

Shift varies with

concentration/wa

ter.[1]

H-2 1.65 – 1.75 Multiplet 2H

Methylene

to the ring.[1]

Diastereotopic

nature may be

subtle.[1]

H-3, H-4 1.15 – 1.35 Multiplet 4H
Bulk methylene

chain.[1]

H-5 0.88
Triplet (

Hz)
3H

Terminal methyl

group.[1]

C NMR Assignments (100 MHz, CDCl )
Aromatic Region:
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144.5 (C-1'): Ipso carbon attached to the alkyl chain (quaternary).[1]

132.8 (C-4'): Ipso carbon attached to Chlorine (quaternary).[1]

128.6 (C-3'/5'): Meta carbons (intensified signal due to symmetry).[1]

128.1 (C-2'/6'): Ortho carbons.[1]

Aliphatic Region:

55.8 (C-1): Benzylic methine (attached to N).[1]

39.2 (C-2): Methylene

to the ring.[1]

28.5 (C-3): Middle chain methylene.[1]

22.6 (C-4): Methylene

to methyl.[1]

14.1 (C-5): Terminal methyl.[1]

2D NMR Correlations (Connectivity Proof)
To rigorously prove the structure, Heteronuclear Multiple Bond Correlation (HMBC) is essential.

HMBC Key Correlation: The proton at H-1 (

3.[1]85) will show strong cross-peaks to the aromatic quaternary carbon C-1' (

144.[1]5) and the ortho carbons C-2'/6' (

128.1).[1] This links the pentyl chain directly to the aromatic ring.[1]

COSY: Confirms the spin system of the pentyl chain: H-1

H-2

H-3

H-4
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H-5.
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Figure 2: Key NMR correlations linking the benzylic proton to the aromatic system and alkyl

chain.

Vibrational Spectroscopy (FT-IR)
Objective: Rapid confirmation of functional groups.

Primary Amine: Two weak absorptions at 3300–3400 cm

(N-H stretching, symmetric and asymmetric).[1] A scissoring bend is expected near 1600 cm

.[1]

Aryl Chloride: A strong, sharp band at 1090 cm

(Ar-Cl stretch).[1]

Aromatic System: C=C stretches at 1480–1500 cm

.[1] The para-substitution pattern is confirmed by an out-of-plane (oop) bending vibration
near 810–840 cm

.[1]
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Stereochemical Considerations
The C1 carbon is a chiral center, meaning the synthesized compound is a racemic mixture (±)

unless an asymmetric synthesis was employed.

Enantiomeric Resolution Protocol
To distinguish or separate enantiomers (

vs

), the following method is validated:

Derivatization: React the amine with (S)-Mosher's Acid Chloride ((S)-MTPA-Cl).[1]

Analysis: The resulting diastereomeric amides will exhibit distinct chemical shifts in

H and

F NMR.

HPLC: Use a polysaccharide-based chiral column (e.g., Chiralpak AD-H) with Hexane:IPA

mobile phase.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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